Sulindac Sulfone Acyl-β-D-Glucuronide
Sulindac Sulfone Acyl-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
60018-37-3
VCID:
VC0143501
InChI:
InChI=1S/C26H25FO10S/c1-12-17(9-13-3-6-15(7-4-13)38(2,34)35)16-8-5-14(27)10-19(16)18(12)11-20(28)36-26-23(31)21(29)22(30)24(37-26)25(32)33/h3-10,21-24,26,29-31H,11H2,1-2H3,(H,32,33)/b17-9-/t21-,22-,23+,24-,26+/m0/s1
SMILES:
CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)(=O)C)C=CC(=C2)F)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C26H25FO10S
Molecular Weight:
548.534
Sulindac Sulfone Acyl-β-D-Glucuronide
CAS No.: 60018-37-3
Reference Standards
VCID: VC0143501
Molecular Formula: C26H25FO10S
Molecular Weight: 548.534
| CAS No. | 60018-37-3 |
|---|---|
| Product Name | Sulindac Sulfone Acyl-β-D-Glucuronide |
| Molecular Formula | C26H25FO10S |
| Molecular Weight | 548.534 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-[(3Z)-6-fluoro-2-methyl-3-[(4-methylsulfonylphenyl)methylidene]inden-1-yl]acetyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C26H25FO10S/c1-12-17(9-13-3-6-15(7-4-13)38(2,34)35)16-8-5-14(27)10-19(16)18(12)11-20(28)36-26-23(31)21(29)22(30)24(37-26)25(32)33/h3-10,21-24,26,29-31H,11H2,1-2H3,(H,32,33)/b17-9-/t21-,22-,23+,24-,26+/m0/s1 |
| Standard InChIKey | POIVPBPDRVZPSG-UBTHQZBOSA-N |
| SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)S(=O)(=O)C)C=CC(=C2)F)CC(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | (Z)-1-[5-Fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-1H-indene-3-acetate] β-D-Glucopyranuronic Acid; |
| Last Modified | Aug 20 2021 |
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